Cas no 155575-01-2 (3,5,8-Trioxa-4-phosphaoctacosa-16,19,22-trien-1-aminium,7-[(hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide,(7R,16Z,19Z,22Z)- (9CI))

3,5,8-Trioxa-4-phosphaoctacosa-16,19,22-trien-1-aminium,7-[(hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide,(7R,16Z,19Z,22Z)- (9CI) Properties

Names and Identifiers

• 3,5,8-Trioxa-4-phosphaoctacosa-16,19,22-trien-1-aminium,7-[(hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide,(7R,16Z,19Z,22Z)- (9CI)
• 1-O-hexadecyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycero-3-phosphocholine
• 1-O-Palmityl-2-(cis-8,11,14-eicosatrienoyl)-sn-glycero-3-phosphocholine
• 3,5,8-Trioxa-4-phosphaoctacosa-16,19,22-trien-1-aminium,7-[(hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-, inner salt
• 3,5,8-Trioxa-4-phosphaoctacosa-16,19,22-trien-1-aminium,7-[(hexadecyloxy)methyl]-4-hydroxy-N,N...
• Dihomo-γ-Linolenoyl PAF C-16
• 1-O-HEXADECYL-2-[CIS-8,11,14-EICO-SATRIENOYL]-SN-GLYCERO-3-PHOSPHOCHOLINE
• C16-20:3 PC
• VYKSGWCIVDQIQR-MEAIPJDCSA-N
• l-α-phosphatidylcholine, β-(cis-8,11,14-eicosatrienoyl)-γ-o-hexadecyl
• L-ALPHA-PHOSPHATIDYLCHOLINE, BETA-(CIS-8,11,14-EICOSATRIENOYL)-GAMMA-O-HEXADECYL
• L-A-phosphatidylcholine,*B-(cis-8,11,14-eicosatri
• L-A-PHOSPHATIDYLCHOLINE,*B-(CIS-8,11,14- EICOSATRIEN
• LMGP01020053
• 1-O-Hexadecyl-2-O-dihomo-gamma-linolenoyl-sn-glycero-3-phosphorylcholine
• NCGC00161381-01
• 1-hexadecyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycero-3-phosphocholine
• PC(O-16:0/20:3)
• 131907-73-8
• PC(O-16:0/20:3(8Z,11Z,14Z))
• Dihomo-?-Linolenoyl PAF C-16
• 2-DHLA-PAF
• [(2R)-3-hexadecoxy-2-[(8Z,11Z,14Z)-icosa-8,11,14-trienoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 3,5,8-Trioxa-4-phosphaoctacosa-16,19,22-trien-1-aminium, 7-[(hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, [R-(Z,Z,Z)]-
• CS-0182771
• HY-141631
• 1-hexadecyl-2-[(8Z,11Z,14Z)-eicosatrienoyl]-sn-glycero-3-phosphocholine
• PD020921
• Q27159161
• PC(o36:3)
• C16-20:3 PC, 1-O-hexadecyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycero-3-phosphocholine, powder
• J-009207
• Dihomo-
• (2R)-3-(hexadecyloxy)-2-{[(8Z,11Z,14Z)-icosa-8,11,14-trienoyl]oxy}propyl 2-(trimethylazaniumyl)ethyl phosphate
• Dihomo- gamma -Linolenoyl PAF C-16
• BML3-E11
• A-Linolenoyl PAF C-16
• 155575-01-2
• SCHEMBL15477526
• C16-20:3 PC, 1-O-hexadecyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycero-3-phosphocholine, chloroform
• CHEBI:86436
• 1-O-Hexadecyl-2-O-dihomogammalinolenoylglycero-3-phosphocholine
• 3,5,8-Trioxa-4-phosphaoctacosa-16,19,22-trien-1-aminium, 7-[(hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7R,16Z,19Z,22Z)- (9CI)
• (R)-3-(Hexadecyloxy)-2-((8Z,11Z,14Z)-icosa-8,11,14-trienoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• 1-o-palmityl-2-(cis-8,11,14-eicosatrienoyl)-sn-glycero-3-phosphocholine
• +Expand

• MDL： MFCD00214359
• InChIKey： KOAJQXIGHIDENU-MEAIPJDCSA-N
• Inchi： InChI=1S/C44H84NO7P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-44(46)50-41-43(42-52-53(47,48)51-40-38-45(3,4)5)49-39-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h14,16,20,22,24-25,43H,6-13,15,17-19,21,23,26-42H2,1-5H3/b16-14-,22-20-,25-24-/t43-/m1/s1
• SMILES： CCCCC/C=C\C/C=C\C/C=C\CCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 769.59900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 41
• Monoisotopic Mass: 769.59854102g/mol
• Heavy Atom Count: 53
• Complexity: 938
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.7
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• LogP: 13.04380
• PSA: 103.93000